Cas no 23204-36-6 (5-Hydroxy-1H,3H-benzodeisochromene-1,3-dione)

• Product Name: 5-Hydroxy-1H,3H-benzodeisochromene-1,3-dione
• CAS No: 23204-36-6
• MF: C₁₂H₆O₄
• MW: 214.17364358902
• MDL: MFCD00059759
• CID: 253229
• PubChem ID: 87570702
• Update Time: 2025-04-19

5-Hydroxy-1H,3H-benzodeisochromene-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxybenzo[de]isochromene-1,3-dione
• 3-Hydroxy-1,8-naphthalic Anhydride
• 1H,3H-Naphtho[1,8-cd]pyran-1,3-dione,5-hydroxy-
• 5-Hydroxy-1H,3H-benzo[de]isochromene-1,3-dione
• 3-hydroxy-1,8-naphthalic acid anhydride
• 3-hydroxy-naphthalene-1,8-dicarboxylic acid-anhydride
• 3-hydroxynaphthalic anhydride
• 3-Hydroxy-naphthalin-1,8-dicarbonsaeure-anhydrid
• 5-hydroxy-1H,3H-naphtho<1,8-cd>pyran-1,3-dione
• BB_SC-2722
• m-hydroxy-1,8-naphthalicanhydride
• ZLB0050
• 1H,3H-Naphtho[1,8-cd]pyran-1,3-dione, 5-hydroxy-
• FKVNZFAMXGMPOU-UHFFFAOYSA-N
• zlchem 63
• C12H6O4
• BBL028081
• 7890AD
• STK503326
• VZ26919
• AK126593
• AX8014341
• BB 0258438
• R1882
• S
• 3-HYDROXY-1,8-NAPHTHALICANHYDRIDE
• H0278
• SCHEMBL600271
• MFCD00059759
• A878306
• 1,1,2,2-TETRAFLUORO-2-(1,1,2,2,3,3,4,4-OCTAFLUORO-4-IODOBUTOXY)ETHANESULFONYLFLUORIDE
• 5-Hydroxy-1H,3H-benzo[de]isochromene-1,3-dione #
• 7-hydroxy-3-oxatricyclo[7.3.1.05,13]trideca-1(12),5(13),6,8,10-pentaene-2,4-dione
• 7-HYDROXY-3-OXATRICYCLO[7.3.1.0?,(1)(3)]TRIDECA-1(13),5,7,9,11-PENTAENE-2,4-DIONE
• CS-0210252
• DTXSID00344653
• SY054804
• 7-hydroxy-3-oxatricyclo[7.3.1.0^{5,13]trideca-1(12),5(13),6,8,10-pentaene-2,4-dione
• C74195
• 11-hydroxy-3-oxatricyclo[7.3.1.0,]trideca-1(13),5,7,9,11-pentaene-2,4-dione
• AKOS005171553
• FT-0638304
• 23204-36-6
• AS-67740
• 3-Hydroxynaphthalicanhydride
• 11-HYDROXY-3-OXATRICYCLO[7.3.1.0?,(1)(3)]TRIDECA-1(13),5,7,9,11-PENTAENE-2,4-DIONE
• XH1525
• 11-hydroxy-3-oxatricyclo[7.3.1.0,(1)(3)]trideca-1(13),5,7,9,11-pentaene-2,4-dione
• ALBB-005281
• DB-046103
• 5-Hydroxy-1H,3H-benzodeisochromene-1,3-dione

• MDL： MFCD00059759
• Inchi： 1S/C12H6O4/c13-7-4-6-2-1-3-8-10(6)9(5-7)12(15)16-11(8)14/h1-5,13H
• InChI Key： FKVNZFAMXGMPOU-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C3C=C(C=C(C1=O)C3=2)O)=O

Computed Properties

• Exact Mass: 214.02700
• Monoisotopic Mass: 214.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.2
• Topological Polar Surface Area: 63.6

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1.6±0.1 g/cm3
• Melting Point: 281 °C
• Boiling Point: 509.4°C at 760 mmHg
• Flash Point: 210.8±18.9 °C
• Refractive Index: 1.756
• PSA: 63.60000
• LogP: 1.85600
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

5-Hydroxy-1H,3H-benzodeisochromene-1,3-dione Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes 1,8-naphthalic anhydrides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives 1,8-naphthalic anhydrides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether